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Compound of Interest

Compound Name: (S)-chroman-4-amine

Cat. No.: B071886

For researchers, scientists, and drug development professionals, (S)-Chroman-4-amine
hydrochloride is a valuable chiral building block in the synthesis of various pharmaceutical and
bioactive molecules. Its stereospecific presentation is crucial for targeted biological activity.
This technical guide provides a comprehensive overview of commercial suppliers, experimental
protocols for its preparation, and insights into the biological pathways where chroman
derivatives are active.

Commercial Supplier Data

(S)-Chroman-4-amine hydrochloride (CAS: 1035093-81-2) is available from a range of
chemical suppliers. The following table summarizes key quantitative data from several vendors
to facilitate easy comparison for procurement. Prices are subject to change and may not
include shipping and handling fees.
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) Catalog . Available .
Supplier Purity . Price (USD)
Number Quantities

28(1¢),28(19),

92 (59), ~
19, 59, 10g, 259,
Fluorochem F217112 >98% 183(10g), 183(10q) ,
50g, 100g

296 (250), ~
552(50g),552(509) ,

850 (100g)[1]

) ) ) Pricing not
Sigma-Aldrich JAYHO9ABESD21 >98% Inquire ] ]
readily available

Pricing not
BLD Pharm BD215857 >97% Inquire readily
available[2][3]

Pricing not
N/A >98.0% Inquire readily

available[4]

Home Sunshine

Pharma

Pricing not
PTG N/A N/A Inquire readily

available[5]

Pricing not
N/A N/A Inquire readily

available[6]

Alchem

Pharmtech

Experimental Protocols

The enantiomerically pure (S)-chroman-4-amine is most commonly obtained through the
resolution of a racemic mixture of chroman-4-amine. This involves the use of a chiral resolving
agent to form diastereomeric salts that can be separated by crystallization.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://fluorochem.co.uk/product/F217112/
https://www.bldpharm.com/bulk/BD215857.html
https://www.bldpharm.com/products/1035093-81-2.html
https://www.hsppharma.com/apis-and-intermediates/s-chroman-4-amine-hydrochloride-cas-1035093.html
https://www.ptgchemical.com/s-chroman-4-amine-hydrochloride-product/
https://www.alchempharmtech.com/product/1035093-81-2-4/
https://www.benchchem.com/product/b071886?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b071886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Protocol: Chiral Resolution of (x)-Chroman-4-amine

Materials:

Racemic chroman-4-amine

« Chiral resolving agent (e.g., L-(-)-Dibenzoyl-tartaric acid)

e Methanol

o Diethyl ether

e Sodium hydroxide (NaOH) solution (e.g., 2M)

¢ Dichloromethane (DCM)

e Anhydrous magnesium sulfate (MgSOa)

» Hydrochloric acid (HCI) in a suitable solvent (e.qg., diethyl ether or isopropanol)
Procedure:

» Diastereomeric Salt Formation:

Dissolve racemic chroman-4-amine in a minimal amount of warm methanol.

[¢]

o In a separate flask, dissolve an equimolar amount of L-(-)-Dibenzoyl-tartaric acid in warm
methanol.

o Slowly add the resolving agent solution to the amine solution with stirring.

o Allow the mixture to cool to room temperature and then place it in an ice bath to facilitate
crystallization of the diastereomeric salt.

o Collect the crystals by vacuum filtration and wash with a small amount of cold methanol,
followed by diethyl ether.

e Liberation of the Free Amine:
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o Suspend the collected diastereomeric salt in a biphasic mixture of dichloromethane and an
agueous solution of sodium hydroxide.

o Stir the mixture vigorously until all solids have dissolved and the layers have fully
separated.

o Separate the organic layer, and extract the aqueous layer with additional portions of
dichloromethane.

o Combine the organic extracts and dry over anhydrous magnesium sulfate.

o Filter to remove the drying agent and concentrate the filtrate under reduced pressure to
yield the free (S)-chroman-4-amine.

o Formation of the Hydrochloride Salt:

o Dissolve the obtained (S)-chroman-4-amine in a minimal amount of a suitable solvent like
diethyl ether or isopropanol.

o Slowly add a solution of hydrochloric acid in the same solvent dropwise with stirring.
o The hydrochloride salt will precipitate out of the solution.

o Collect the solid by vacuum filtration, wash with a small amount of the solvent, and dry
under vacuum to obtain (S)-chroman-4-amine hydrochloride.

Experimental Workflow: Chiral Resolution
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Preparation of Racemic Mixture
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Caption: Workflow for the chiral resolution of (x)-chroman-4-amine.

© 2025 BenchChem. All rights reserved.

5/9

Tech Support


https://www.benchchem.com/product/b071886?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b071886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Signaling Pathways and Biological Activity

While the specific signaling pathways for (S)-chroman-4-amine hydrochloride are not
extensively detailed in publicly available literature, the broader class of chroman and chroman-
4-one derivatives has been shown to exhibit a range of biological activities, including
anticancer, anti-inflammatory, and antimicrobial effects.[7][8] These activities are often
attributed to the modulation of key signaling pathways involved in cell proliferation and
inflammation.

For instance, some chroman-4-one derivatives have been reported to inhibit the
PISK/Akt/mTOR pathway, which is a critical regulator of cell growth and is frequently
dysregulated in cancer.[9] Additionally, anti-inflammatory effects of certain chroman derivatives
have been linked to the inhibition of the NF-kB and MAPK signaling pathways.[7]

The following diagram illustrates a generalized signaling pathway that may be modulated by
chroman derivatives, leading to downstream cellular effects. It is important to note that this is a
representative pathway for the compound class and the precise mechanism of (S)-chroman-4-
amine hydrochloride may vary.

Generalized Signaling Pathway for Chroman Derivatives

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b071886?utm_src=pdf-body
https://www.benchchem.com/pdf/Biological_activity_of_novel_chroman_4_one_scaffolds.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8244469/
https://www.benchchem.com/pdf/Comparative_Analysis_of_the_Biological_Activity_of_6_Bromo_2_2_dimethylchroman_4_amine_and_Other_Chroman_Derivatives.pdf
https://www.benchchem.com/pdf/Biological_activity_of_novel_chroman_4_one_scaffolds.pdf
https://www.benchchem.com/product/b071886?utm_src=pdf-body
https://www.benchchem.com/product/b071886?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b071886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

External Stimulus

Growth Factor / Inflammatory Signal

Receptor Activation

Receptor Tyrosine Kinase / Toll-like Receptor| | (S)-Chroman-4-amine Derivative

hhibition

—

rthibition Inhibition

Signaling|Cascade
Y

Al
PI3K [3| MAPK | | NFxB

mTOR

Cellular Respanse
/ \

V/—_
Cell Proliferation Inflammation

Click to download full resolution via product page

Caption: Generalized signaling pathways modulated by chroman derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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